Cas no 4017-42-9 ()

• CAS No: 4017-42-9
• MF: C₆H₉NO₂
• MW: 127.141
• CID: 2825925

Chemical and Physical Properties

Names and Identifiers

• Inchi： InChI=1S/C6H9NO2/c1-9-6(8)2-3-7-4-5-7/h2-3H,4-5H2,1H3/b3-2-
• InChI Key： SKDFDFZPLHLQKN-IHWYPQMZSA-N
• SMILES： COC(=O)/C=C\N1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3